Cas no 89990-92-1 (4-Nonyn-3-ol, 2,2,3-trimethyl-)
89990-92-1 structure
Product Name:4-Nonyn-3-ol, 2,2,3-trimethyl-
CAS No:89990-92-1
MF:C12H22O
MW:182.302484035492
CID:583917
PubChem ID:13234813
Update Time:2025-04-19
4-Nonyn-3-ol, 2,2,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonyn-3-ol, 2,2,3-trimethyl-
- 2,2,3-trimethylnon-4-yn-3-ol
- DTXSID20530718
- 89990-92-1
-
- Inchi: 1S/C12H22O/c1-6-7-8-9-10-12(5,13)11(2,3)4/h13H,6-8H2,1-5H3
- InChI Key: CMDIUEBRYFGTIF-UHFFFAOYSA-N
- SMILES: OC(C#CCCCC)(C)C(C)(C)C
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
4-Nonyn-3-ol, 2,2,3-trimethyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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